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Compound of Interest

Compound Name:
2-(Trifluoromethyl)phenyl

isothiocyanate

Cat. No.: B156788 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(Trifluoromethyl)phenyl
isothiocyanate

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile and handling requirements of chemical reagents is paramount. This guide

provides a detailed overview of the safety data and handling precautions for 2-
(Trifluoromethyl)phenyl isothiocyanate (CAS No. 1743-86-8), a versatile compound utilized

in various research and development applications.

Chemical Identification and Physical Properties
2-(Trifluoromethyl)phenyl isothiocyanate is a colorless to light yellow clear liquid.[1] Its key

physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₈H₄F₃NS [1]

Molecular Weight 203.18 g/mol [1][2]

CAS Number 1743-86-8 [2][3]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 216-220 °C [1][2]

Density 1.346 - 1.35 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.56 - 1.566 [1][2]

Flash Point 105 °C (221 °F) - closed cup [2][4]

Hazard Identification and Classification
This chemical is classified as hazardous and requires careful handling.[3] The primary hazards

associated with 2-(Trifluoromethyl)phenyl isothiocyanate are summarized in the following

table.
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Hazard Classification Category GHS Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 1B / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Irritation Category 1 / 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Note: Hazard classification may vary slightly between suppliers.[2][3][5]

Signal Word: Danger[2][4]

Hazard Pictograms:

GHS05: Corrosion[2][4]

GHS07: Exclamation Mark

Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential when working with this compound. The

following sections detail the necessary precautions.

Personal Protective Equipment (PPE)
A critical aspect of safe handling involves the consistent use of appropriate PPE.
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Personal Protective Equipment (PPE)

Eye/Face Protection
(Safety goggles, face shield)

Skin Protection
(Chemical-resistant gloves, lab coat)

Respiratory Protection
(Use in a fume hood, respirator if needed)

Researcher

Must Wear Must Wear Must Use

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling.

Eye and Face Protection: Wear chemical safety goggles and a face shield that comply with

OSHA's 29 CFR 1910.133 or European Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use this chemical only in a well-ventilated area, preferably within a

chemical fume hood.[3][6] If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

General Handling and Hygiene
Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
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Do not get in eyes, on skin, or on clothing.[3]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store at temperatures between 2 - 8 °C.[1]

This material is classified under Storage Class 8A as a combustible, corrosive hazardous

material.[2][4]

Emergency Procedures and First-Aid Measures
Immediate and appropriate action is crucial in the event of an exposure.

Exposure Event

First-Aid Response

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention
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Caption: First-aid measures for different exposure routes.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[3]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure adequate ventilation.[3]

Use personal protective equipment as required.[3]

Soak up the spill with an inert absorbent material (e.g., sand, vermiculite).[3][6]

Collect the absorbed material and place it in suitable, closed containers for disposal.[3][6]

Prevent the product from entering drains.[6]

Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3] Chemical waste generators must determine whether

a discarded chemical is classified as a hazardous waste.[3]

Toxicological and Ecological Information
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While specific quantitative toxicity data such as LD50 or LC50 values are not readily available

in the provided search results, the classification of this compound as acutely toxic (Category 4)

indicates significant health risks upon exposure.[3] The toxicological properties have not been

fully investigated.[7]

There is no specific information available regarding the ecological effects of this compound.

However, it is crucial to prevent its release into the environment.[3]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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